Cas no 2137418-74-5 (Cycloprop[f]isoindole, decahydro-, (3aR,6aS)-)

• Product Name: Cycloprop[f]isoindole, decahydro-, (3aR,6aS)-
• CAS No: 2137418-74-5
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 5256151
• Update Time: 2025-11-02

Cycloprop[f]isoindole, decahydro-, (3aR,6aS)- Chemical and Physical Properties

Names and Identifiers

• Cycloprop[f]isoindole, decahydro-, (3aR,6aS)-

• Inchi： 1S/C9H15N/c1-6-2-8-4-10-5-9(8)3-7(1)6/h6-10H,1-5H2/t6?,7?,8-,9+
• InChI Key： JCVXUNYRBBCQBL-WZENYGAOSA-N
• SMILES： C1[C@]2([H])[C@@]([H])(CC3CC3C2)CN1

Additional information on Cycloprop[f]isoindole, decahydro-, (3aR,6aS)-

Comprehensive Guide to Cycloprop[f]isoindole, decahydro-, (3aR,6aS)- (CAS No. 2137418-74-5): Properties, Applications, and Market Insights

Cycloprop[f]isoindole, decahydro-, (3aR,6aS)- (CAS No. 2137418-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This bicyclic structure, featuring a fused cyclopropane and isoindole system, presents unique stereochemical properties due to its (3aR,6aS) configuration. Researchers are particularly interested in its potential as a chiral building block for drug development, given its rigid three-dimensional framework that can influence biological activity.

The molecular structure of Cycloprop[f]isoindole, decahydro-, (3aR,6aS)- offers exceptional stability while maintaining reactivity at specific positions, making it valuable for asymmetric synthesis. Recent studies highlight its application in creating novel central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier is being explored. The compound's hydrogenated isoindole core provides metabolic stability, addressing a key challenge in modern drug design.

From a synthetic chemistry perspective, Cycloprop[f]isoindole derivatives are increasingly important in developing next-generation catalysts and ligands. The constrained geometry of the decahydro-cycloprop[f]isoindole system creates well-defined spatial arrangements that enhance stereoselectivity in transition metal-catalyzed reactions. This has become particularly relevant in the context of green chemistry initiatives, where researchers seek more efficient catalytic systems.

The pharmaceutical industry's growing focus on targeted drug delivery has created new opportunities for Cycloprop[f]isoindole, decahydro-, (3aR,6aS)- applications. Its structural features enable precise molecular recognition, making it a candidate for drug conjugates and biologics stabilization. Recent patent filings indicate its use in improving the pharmacokinetic profiles of peptide-based therapeutics, a hot topic in biopharmaceutical innovation.

Analytical characterization of Cycloprop[f]isoindole, decahydro-, (3aR,6aS)- typically involves advanced techniques like chiral HPLC and X-ray crystallography to confirm its stereochemical purity. The compound's vibrational spectroscopy profile shows distinctive peaks that aid in quality control during manufacturing. These analytical aspects are crucial for researchers investigating structure-activity relationships in medicinal chemistry projects.

Market trends indicate rising demand for high-purity Cycloprop[f]isoindole derivatives, driven by increased R&D investment in precision medicine. The compound's CAS No. 2137418-74-5 has appeared in numerous scientific publications exploring neurodegenerative disease treatments and pain management solutions. Suppliers are responding by developing scalable synthesis routes that maintain the critical (3aR,6aS) configuration while improving cost-efficiency.

Environmental considerations in chemical synthesis have prompted investigations into biocatalytic approaches for producing Cycloprop[f]isoindole, decahydro-, (3aR,6aS)-. Recent advances in enzyme engineering show promise for stereoselective construction of its complex ring system under mild conditions. This aligns with broader industry shifts toward sustainable manufacturing practices in fine chemicals production.

Safety profiles of Cycloprop[f]isoindole, decahydro-, (3aR,6aS)- derivatives are currently under evaluation in various preclinical studies. Early data suggests favorable toxicological characteristics, supporting its potential as a pharmacophore in drug candidates. Researchers emphasize proper handling procedures despite its non-classified status, following standard laboratory safety protocols for organic compounds.

The unique three-dimensional architecture of Cycloprop[f]isoindole, decahydro-, (3aR,6aS)- continues to inspire innovations across multiple disciplines. From materials science applications where its rigid structure modifies polymer properties, to chemical biology tools probing enzyme mechanisms, this compound exemplifies how fundamental chemical research enables technological breakthroughs. Future directions may explore its use in supramolecular chemistry and molecular machines development.

For researchers sourcing Cycloprop[f]isoindole, decahydro-, (3aR,6aS)- (CAS 2137418-74-5), verifying enantiomeric purity and synthetic route is essential. Reputable suppliers now provide comprehensive analytical certificates detailing stereochemical composition by NMR spectroscopy and mass spectrometry. These quality assurances are critical for reproducible results in sensitive applications like medicinal chemistry and catalysis research.